5alpha-Pregnane-3,11,20-trione
5alpha-Pregnane-3,11,20-trione
Brand Name:
Vulcanchem
CAS No.:
2089-06-7
VCID:
VC0192175
InChI:
InChI=1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13,15-17,19H,4-11H2,1-3H3/t13-,15-,16+,17-,19+,20-,21+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
5alpha-Pregnane-3,11,20-trione
CAS No.: 2089-06-7
Natural Products
VCID: VC0192175
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
| CAS No. | 2089-06-7 |
|---|---|
| Product Name | 5alpha-Pregnane-3,11,20-trione |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (5S,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,4,5,6,7,8,9,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13,15-17,19H,4-11H2,1-3H3/t13-,15-,16+,17-,19+,20-,21+/m0/s1 |
| Standard InChIKey | AHRWWYGWQKBKBF-MUGXHADPSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C |
| PubChem Compound | 968899 |
| Last Modified | Nov 11 2021 |
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